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Compound of Interest

Compound Name: Anisocoumarin H

Cat. No.: B2651690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Anisocoumarin H, a novel isocoumarin, has been identified from a marine-derived fungus,

presenting potential avenues for new drug discovery and development. This technical guide

provides an in-depth overview of the discovery, natural source, and biological potential of

Anisocoumarin H. It includes detailed experimental protocols for its isolation and

characterization, alongside a comprehensive summary of its physicochemical and biological

data. Furthermore, this document illustrates key experimental workflows through detailed

diagrams to facilitate a deeper understanding of the research process.

Discovery and Natural Source
Anisocoumarin H, also designated as peniciisocoumarin H, was discovered during a

screening program for bioactive secondary metabolites from marine-derived fungi.

Natural Source: Anisocoumarin H is produced by the fungal a strain of Penicillium sp.

TGM112. This fungus was isolated from the fresh leaves of the mangrove plant Bruguiera

sexangula var. rhynchopetala, collected from the South China Sea. Mangrove ecosystems are

known for their rich biodiversity and are a promising source of novel microorganisms that

produce unique and biologically active compounds.
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The structure of Anisocoumarin H was elucidated through extensive spectroscopic analysis,

including High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Property Value

Molecular Formula C12H14O5

Molecular Weight 238.24 g/mol

Appearance White amorphous powder

Optical Rotation [α]25D +25.0 (c 0.1, MeOH)

HRESIMS [M+H]+ m/z 239.0914 (calcd for C12H15O5, 239.0919)

Table 1: Physicochemical Properties of Anisocoumarin H

1H NMR (500 MHz, CDCl3) 13C NMR (125 MHz, CDCl3)

δH 6.84 (1H, d, J = 2.0 Hz, H-5) δC 168.5 (C-1)

δH 6.64 (1H, d, J = 2.0 Hz, H-7) δC 162.2 (C-8)

δH 4.72 (1H, m, H-3) δC 140.1 (C-6)

δH 3.84 (3H, s, 6-OCH3) δC 111.9 (C-4a)

δH 2.98 (1H, dd, J = 16.5, 3.5 Hz, H-4a) δC 108.4 (C-5)

δH 2.88 (1H, dd, J = 16.5, 11.5 Hz, H-4b) δC 101.8 (C-7)

δH 2.15 (2H, m, H-1') δC 76.8 (C-3)

δH 1.02 (3H, t, J = 7.5 Hz, H-2') δC 55.9 (6-OCH3)

δC 35.4 (C-4)

δC 29.8 (C-1')

δC 9.8 (C-2')

Table 2: 1H and 13C NMR Spectroscopic Data for Anisocoumarin H
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Experimental Protocols
Fungal Strain and Fermentation
The fungal strain Penicillium sp. TGM112 was isolated from the surface-sterilized fresh leaves

of the mangrove plant Bruguiera sexangula var. rhynchopetala. The fungus was identified

based on its morphological characteristics and ITS gene sequence analysis.

For the production of Anisocoumarin H, the fungus was cultured on a solid rice medium. The

fermentation was carried out in 1 L Erlenmeyer flasks, each containing 100 g of rice and 100

mL of distilled water. The flasks were autoclaved, inoculated with the fungal mycelia, and

incubated at 28 °C for 30 days under static conditions.

Extraction and Isolation
The fermented rice solid culture (10 kg) was exhaustively extracted with ethyl acetate (EtOAc)

at room temperature. The resulting EtOAc extract was concentrated under reduced pressure to

yield a crude extract.

The crude extract was subjected to column chromatography over silica gel, eluting with a

gradient of petroleum ether/EtOAc to yield several fractions. Fractions were further purified by

repeated column chromatography on silica gel and Sephadex LH-20, followed by preparative

High-Performance Liquid Chromatography (HPLC) to afford pure Anisocoumarin H.
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Caption: Workflow for the isolation of Anisocoumarin H.

Biological Activity
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Anisocoumarin H, along with other isolated peniciisocoumarins, was evaluated for its

biological activities. Specifically, its growth inhibition activity against the newly hatched larvae of

the cotton bollworm, Helicoverpa armigera, and its activity against the nematode

Caenorhabditis elegans were assessed.

While several other isolated compounds from the same fungal extract showed significant

activity, the primary publication "Bioactive Meroterpenoids and Isocoumarins from the

Mangrove-Derived Fungus Penicillium sp. TGM112" did not report specific quantitative data for

the biological activity of Anisocoumarin H (peniciisocoumarin H) itself. Further studies are

required to fully elucidate its bioactivity profile.

Signaling Pathways and Experimental Workflows
Due to the lack of specific biological activity data for Anisocoumarin H, a definitive signaling

pathway affected by this compound cannot be described at this time. The general experimental

workflow for the bioassays conducted on the co-isolated compounds is depicted below.

Bioactivity Screening
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Diet Incorporation Method 96-well Microplate Assay

Helicoverpa armigera larvae

Mortality Recording

IC50 Calculation

Caenorhabditis elegans

Mortality Observation

EC50 Calculation
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Caption: General workflow for bioactivity screening.

Conclusion
Anisocoumarin H is a recently discovered isocoumarin from a marine-derived fungus,

Penicillium sp. TGM112. Its structure has been fully characterized, and detailed protocols for its

isolation are available. While preliminary biological screenings of the crude extract and co-

isolated compounds show promise, further investigation into the specific biological activities

and potential mechanisms of action of Anisocoumarin H is warranted. This compound

represents a novel scaffold for potential development in the fields of agrochemicals and

pharmaceuticals.

To cite this document: BenchChem. [Anisocoumarin H: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2651690#anisocoumarin-h-discovery-and-natural-
source]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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